Cas no 35382-72-0 (1-methyl-4-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)

• Product name: 1-methyl-4-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• CAS No: 35382-72-0
• MF: C₁₅H₁₃NO₂
• MW: 239.26922
• CID: 1470056
• PubChem ID: 215289

1-methyl-4-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• 1-methyl-4-phenyl-4H-3,1-benzoxazin-2-one
• BRN 1118505
• 35382-72-0
• 1,4-Dihydro-1-methyl-4-phenyl-2H-3,1-benzoxazin-2-one
• DTXSID20956797
• 4-Phenyl-1-methyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-1-methyl-4-phenyl-

• Inchi： InChI=1S/C15H13NO2/c1-16-13-10-6-5-9-12(13)14(18-15(16)17)11-7-3-2-4-8-11/h2-10,14H,1H3
• InChI Key： MAHQGKWHWPBPIA-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2C(OC1=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54